N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide
• InChI: InChI=1S/C24H20N2O4S/c1-28-19-12-13-20(22(14-19)29-2)21-15-31-24(25-21)26-23(27)16-8-10-18(11-9-16)30-17-6-4-3-5-7-17/h3-15H,1-2H3,(H,25,26,27)
• InChI Key: ARZDJOUCAAHXQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4)OC
• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol

Description

“N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. The compound also has methoxy, phenoxy, and benzamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, methoxy, phenoxy, and benzamide groups would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. The thiazole ring, methoxy, phenoxy, and benzamide groups could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Antibacterial Activity

. Specifically:

Potential NF-κB Inhibitor

One derivative, N-(tetrahydroquinolin-1-yl) amide compound A , shows promise as an NF-κB inhibitor. .

Retinoid Nuclear Modulators

Another compound, retinoid nuclear modulators B , holds significance in treating metabolic and immunological diseases. .

Impact on Neuroinflammation

C: Compounds and D , induced by lipopolysaccharide (LPS), may have beneficial effects on brain disorders involving neuroinflammation. .

Cytotoxicity and LO2 Cells

Compound 7b exhibits cytotoxicity against LO2 cells, with an IC50 value of 18.5 ± 1.89 μM. .

Interaction with Bacterial RNAP

Molecular docking studies reveal that compound 7b interacts with the switch region of bacterial RNAP. .

Mechanism of Action

Target of Action

The primary target of N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide is tubulin . Tubulin is a globular protein and the main constituent of microtubules, which are critical for maintaining cell structure and conducting cell division .

Mode of Action

N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide interacts with its target, tubulin, by inhibiting its polymerization . This disruption of tubulin polymerization affects the formation and stability of microtubules, which are essential for cell division and intracellular transport .

Biochemical Pathways

The inhibition of tubulin polymerization by N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide affects the mitotic spindle, a structure composed of microtubules that segregates chromosomes during cell division . This disruption can lead to cell cycle arrest, specifically at the G2/M phase .

Result of Action

The result of N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide’s action is the inhibition of cell division due to disruption of microtubule dynamics . This can lead to cell cycle arrest and potentially cell death, particularly in rapidly dividing cells such as cancer cells .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could involve further studies to better understand its properties and potential uses. This could include research into its potential as a drug or its use in other applications.